Cas no 1932133-61-3 ((1R)-1-2-(difluoromethyl)-1-methyl-1H-pyrrol-3-ylethan-1-ol)

• Product Name: (1R)-1-2-(difluoromethyl)-1-methyl-1H-pyrrol-3-ylethan-1-ol
• CAS No: 1932133-61-3
• MF: C₈H₁₁F₂NO
• MW: 175.175849199295
• CID: 5192241
• Update Time: 2025-08-04

(1R)-1-2-(difluoromethyl)-1-methyl-1H-pyrrol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-methanol, 2-(difluoromethyl)-α,1-dimethyl-, (αR)-
• (1R)-1-2-(difluoromethyl)-1-methyl-1H-pyrrol-3-ylethan-1-ol

• Inchi： 1S/C8H11F2NO/c1-5(12)6-3-4-11(2)7(6)8(9)10/h3-5,8,12H,1-2H3/t5-/m1/s1
• InChI Key： LYJAFAPEJVAUPZ-RXMQYKEDSA-N
• SMILES： N1(C)C=CC([C@@H](C)O)=C1C(F)F

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 244.5±35.0 °C(Predicted)
• pka: 14.30±0.20(Predicted)

Additional information on (1R)-1-2-(difluoromethyl)-1-methyl-1H-pyrrol-3-ylethan-1-ol

Chemical Profile of (1R)-1-(2-(Difluoromethyl)-1-methyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 1932133-61-3)

The compound (1R)-1-(2-(difluoromethyl)-1-methyl-1H-pyrrol-3-yl)ethan-1-ol with CAS No. 1932133-61-3 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a pyrrole ring substituted with a difluoromethyl group and a hydroxymethyl group, contributes to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets such as enzymes, receptors, and ion channels. The difluoromethyl group in this compound introduces electronic and steric effects that can enhance its binding affinity to specific molecular targets. Additionally, the hydroxymethyl group provides a site for potential functionalization, enabling the exploration of its pharmacokinetic properties and bioavailability.

The synthesis of (1R)-1-(2-(difluoromethyl)-1-methyl-1H-pyrrol-3-yl)ethan-1-ol involves a multi-step process that typically includes the formation of the pyrrole ring followed by selective substitution reactions. Researchers have employed various strategies, such as organocatalytic methods and transition-metal-mediated coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the yield but also enhanced the stereochemical control during the synthesis process.

From a pharmacological perspective, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases and inflammatory conditions. Its ability to inhibit key enzymes involved in these pathways suggests its potential as a lead compound for drug development. Furthermore, recent computational studies have provided insights into its molecular interactions, revealing that the difluoromethyl group plays a critical role in stabilizing the compound's binding mode within target proteins.

In terms of applications, (1R)-1-(2-(difluoromethyl)-1-methyl-1H-pyrrol-3-yl)ethan-1-ol has been explored as a building block for constructing more complex molecules with enhanced bioactivity. Its chiral center at the hydroxymethyl group makes it an attractive candidate for asymmetric synthesis, enabling the creation of enantiomerically pure compounds that are essential for studying stereochemical effects in biological systems.

Looking ahead, ongoing research is focused on understanding the compound's metabolic pathways and toxicity profiles to assess its suitability for clinical trials. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for its translation into clinical practice.